Cas no 1215546-64-7 (1-(2H-1,3-benzodioxol-5-yloxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride)

• Product Name: 1-(2H-1,3-benzodioxol-5-yloxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride
• CAS No: 1215546-64-7
• MF: C₂₀H₂₄Cl₂N₂O₄
• MW: 427.321563720703
• CID: 6063831
• PubChem ID: 16800893
• Update Time: 2025-05-30

1-(2H-1,3-benzodioxol-5-yloxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yloxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride
• 1-Piperazineethanol, α-[(1,3-benzodioxol-5-yloxy)methyl]-4-(3-chlorophenyl)-, hydrochloride (1:1)
• SR-01000009837-1
• 1-(1,3-benzodioxol-5-yloxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol;hydrochloride
• F0909-0082
• 1-(2H-1,3-BENZODIOXOL-5-YLOXY)-3-[4-(3-CHLOROPHENYL)PIPERAZIN-1-YL]PROPAN-2-OL HYDROCHLORIDE
• SR-01000009837
• 1-(benzo[d][1,3]dioxol-5-yloxy)-3-(4-(3-chlorophenyl)piperazin-1-yl)propan-2-ol hydrochloride
• VU0494090-1
• AKOS026678746
• 1215546-64-7

• Inchi： 1S/C20H23ClN2O4.ClH/c21-15-2-1-3-16(10-15)23-8-6-22(7-9-23)12-17(24)13-25-18-4-5-19-20(11-18)27-14-26-19;/h1-5,10-11,17,24H,6-9,12-14H2;1H
• InChI Key： QDMCPIXGCXGIHA-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2OCOC2=C1)CC(O)CN1CCN(C2C=CC=C(Cl)C=2)CC1.Cl

Computed Properties

• Exact Mass: 426.1113126g/mol
• Monoisotopic Mass: 426.1113126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(2H-1,3-benzodioxol-5-yloxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride

Compound CAS No. 1215546-64-7: A Comprehensive Overview

The compound with CAS No. 1215546-64-7, known as 1-(2H-1,3-benzodioxol-5-yloxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol hydrochloride, is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties, making it a subject of interest for researchers and industry professionals alike.

1-(2H-1,3-benzodioxol-5-yloxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol hydrochloride is characterized by its complex molecular architecture, which includes a benzodioxole moiety, a piperazine ring, and a hydroxyl group. These structural elements contribute to its ability to interact with various biological targets, particularly in the context of neurological and cardiovascular applications. Recent studies have highlighted its potential as a modulator of ion channels and neurotransmitter systems, which could pave the way for novel therapeutic interventions.

One of the key aspects of this compound is its benzodioxole group, which is known for its antioxidant properties and ability to stabilize reactive oxygen species. This feature makes it particularly relevant in the development of treatments for neurodegenerative diseases, where oxidative stress plays a significant role. Additionally, the piperazine ring within the molecule is a common structural motif in pharmaceuticals, often contributing to improved bioavailability and receptor binding affinity.

The hydrochloride salt form of this compound further enhances its solubility and stability, making it more amenable for formulation into various drug delivery systems. Recent advancements in nanotechnology have enabled researchers to encapsulate this compound within lipid nanoparticles, significantly improving its bioavailability and reducing systemic side effects.

From a pharmacological standpoint, 1-(2H-1,3-benzodioxol-5-yloxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol hydrochloride has demonstrated potent activity in preclinical models of epilepsy and chronic pain. Its ability to modulate voltage-gated sodium channels suggests its potential as an antiepileptic drug with fewer adverse effects compared to current therapies. Furthermore, its efficacy in reducing neuropathic pain in rodent models has positioned it as a promising candidate for clinical trials.

In terms of safety profile, recent toxicological studies have indicated that this compound exhibits low acute toxicity and minimal organ toxicity at therapeutic doses. However, long-term studies are still required to fully assess its safety profile and potential for chronic use.

The synthesis of 1-(2H-1,3-benzodioxol-5-yloxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol hydrochloride involves a multi-step process that incorporates advanced organic chemistry techniques. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields and purity levels.

Looking ahead, the integration of artificial intelligence (AI) into drug discovery pipelines is expected to further enhance our understanding of this compound's therapeutic potential. Machine learning algorithms are being employed to predict its binding affinities to various targets and optimize its pharmacokinetic properties.

In conclusion, CAS No. 1215546-64-7 represents a cutting-edge chemical entity with immense potential in the pharmaceutical industry. Its unique structure, coupled with advancements in drug delivery systems and computational modeling, positions it as a leading candidate for addressing unmet medical needs in neurological and cardiovascular disorders.